19-Hydroxytetrangulol

• Molecular Formula: C19H12O5
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 1,8-dihydroxy-3-(hydroxymethyl)benzo[a]anthracene-7,12-dione
• InChI: InChI=1S/C19H12O5/c20-8-9-6-10-4-5-12-17(15(10)14(22)7-9)19(24)11-2-1-3-13(21)16(11)18(12)23/h1-7,20-22H,8H2
• InChI Key: QPPVCGOBYRQSAG-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C4=C(C=C(C=C4C=C3)CO)O

Description

19-Hydroxytetrangulol (HT) is a biosynthetic intermediate in the angucycline antibiotic pathway of Streptomyces species, notably observed in S. rimosus and S. lividans . It is transiently produced during the biosynthesis of PD 116740 and tetrangulol derivatives, characterized by a hydroxyl group at the C19 position. HT is detected via high-performance liquid chromatography (HPLC) and confirmed through UV-visible spectroscopy and nuclear magnetic resonance (NMR) . Its rapid disappearance (within 20 hours in time-course studies) underscores its role as a metabolic precursor in secondary metabolite pathways .

Comparison with Similar Compounds

Structural and Functional Differences

HT belongs to the tetrangulol family, which includes intermediates modified by hydroxylation, methylation, or oxidation. Key analogs include:

Compound	Structural Modifications	Biosynthetic Role	Stability Profile
19-Hydroxytetrangulol	C19 hydroxylation	Precursor to PD 116740	Highly transient (<20 hrs)
8-O-Methyltetrangulol (MT)	C8 methylation	Intermediate in PD 116740 pathway	Stable in YEME medium
19-Hydroxy-8-O-methyltetrangulol (HMT)	C19 hydroxylation + C8 methylation	Branching intermediate	Moderately stable
Tetrangulol (TET)	Base structure (no modifications)	Final product in some pathways	Stable across media

Key Observations :

• Hydroxylation at C19 (HT) increases polarity, influencing its solubility and interaction with enzymatic machinery. This modification is critical for downstream oxidation steps in PD 116740 biosynthesis .
• Methylation at C8 (MT) reduces reactivity, stabilizing the compound for subsequent modifications.
• Dual modifications (HMT) suggest a regulatory mechanism for pathway branching, as HMT is detected only in specific media (e.g., YEME) .

Media Dependency :

• HT and HMT accumulate in YEME medium but are absent in glycerol-asparagine, highlighting media-driven regulation of biosynthetic flux .
• Final products like PD 116740 and TET require specific enzymatic conditions absent in glycerol-asparagine, emphasizing HT's role as a pathway-specific intermediate.

Stability and Metabolic Fate

HT’s transient nature contrasts with more stable analogs like MT:

• HT Degradation : Rapid conversion to downstream metabolites within 20 hours, likely via cytochrome P450-mediated oxidation .
• MT Stability : Retains structural integrity under similar conditions, enabling accumulation for methylation or hydroxylation.

Broader Context: Hydroxylated Compounds in Microbial Pathways

While HT is specific to angucycline biosynthesis, hydroxylation at C19 is observed in other microbial metabolites:

• 17-Hydroxykauran-19-oic acid: A diterpenoid with a C19 carboxyl group, involved in plant-microbe interactions . Unlike HT, this compound is a terminal metabolite with antimicrobial properties.
• Hydroxyeicosatetraenoic acids (HETEs): Eicosanoids with hydroxylation at various positions (e.g., 5-HETE, 12-HETE) . These regulate inflammation and vascular tone, differing functionally from HT’s role in antibiotic synthesis.

Research Implications

• Biotechnological Applications: Engineering Streptomyces strains to overexpress hydroxylases could enhance HT yield for studying PD 116740 biosynthesis.
• Drug Discovery : HT’s transient nature suggests it may harbor unique bioactivity under specific conditions, warranting further pharmacological screening.

References Structural and biosynthetic data for HT, MT, and HMT from Journal of Bacteriology (1997). Comparative analysis of hydroxylated diterpenoids from Thujyl 19-trachylobanoate - Ontology Browser. Hydroxylation patterns in eicosanoids from Dissecting the Regulation of (2022).